Cas no 1241752-29-3 (5-Bromo-2-chloro-3-ethoxypyridine)

• Product Name: 5-Bromo-2-chloro-3-ethoxypyridine
• CAS No: 1241752-29-3
• MF: C₇H₇BrClNO
• MW: 236.493580102921
• CID: 1033493
• PubChem ID: 71303673
• Update Time: 2025-08-02

5-Bromo-2-chloro-3-ethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-3-ethoxypyridine
• LGMDMSGQELXZEL-UHFFFAOYSA-N
• CS-0045934
• SCHEMBL189068
• BS-19586
• Pyridine, 5-bromo-2-chloro-3-ethoxy-
• MFCD19688665
• DTXSID70745077
• J-516885
• 1241752-29-3
• G64586
• DB-317375

• Inchi： 1S/C7H7BrClNO/c1-2-11-6-3-5(8)4-10-7(6)9/h3-4H,2H2,1H3
• InChI Key： LGMDMSGQELXZEL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)OCC)Cl

Computed Properties

• Exact Mass: 234.93995g/mol
• Monoisotopic Mass: 234.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 5-Bromo-2-chloro-3-ethoxypyridine

5-Bromo-2-chloro-3-ethoxypyridine: A Comprehensive Overview

5-Bromo-2-chloro-3-ethoxypyridine, also known by its CAS number 1241752-29-3, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the pyridine family, which is a six-membered ring with one nitrogen atom and five carbon atoms. The substitution pattern of this molecule, featuring bromine at position 5, chlorine at position 2, and an ethoxy group at position 3, imparts unique electronic and steric properties that make it valuable for various applications.

The synthesis of 5-Bromo-2-chloro-3-ethoxypyridine typically involves multi-step reactions, often starting from pyridine derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the introduction of halogen substituents with high precision.

In terms of applications, 5-Bromo-2-chloro-3-ethoxypyridine has been extensively studied for its potential in agrochemicals. Its ability to inhibit specific enzymes in plant pathogens makes it a promising candidate for fungicides and herbicides. Researchers have also explored its role as an intermediate in the synthesis of more complex molecules, such as pharmaceutical agents targeting cancer and neurodegenerative diseases.

Recent studies have highlighted the importance of understanding the photophysical properties of 5-Bromo-2-chloro-3-ethoxypyridine. Its absorption and emission characteristics make it a suitable candidate for applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and sensors. The ethoxy group at position 3 plays a crucial role in modulating these properties by influencing the molecule's conjugation length and electron-donating ability.

The environmental fate and toxicity of 5-Bromo-2-chloro-3-ethoxypyridine have also been subjects of recent research. Studies indicate that this compound undergoes rapid degradation under UV light, reducing its persistence in aquatic environments. However, further investigations are needed to fully assess its long-term ecological impact.

In conclusion, 5-Bromo-2-chloro-3-ethoxypyridine is a versatile compound with a wide range of potential applications. Its unique chemical structure and tunable properties make it an attractive target for researchers across various disciplines. As new synthetic methods and application areas continue to emerge, this compound is poised to play an increasingly important role in both academic research and industrial development.